2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H29ClN4OS/c1-4-30-14-12-25(13-15-30)28-23(19-8-10-20(26)11-9-19)24(29-25)32-16-22(31)27-21-7-5-6-17(2)18(21)3/h5-11H,4,12-16H2,1-3H3,(H,27,31)
• InChI Key: YGZMIJJUJINISM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=CC(=C3C)C)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H29ClN4OS
• Molecular Weight: 469.0 g/mol

Description

2-((3-(4-chlorophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H29ClN4OS and its molecular weight is 469.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Chemical Compounds

Several studies focus on the synthesis and characterization of novel chemical compounds, including derivatives of triazoles, oxadiazoles, and other heterocyclic compounds. These compounds are synthesized through various chemical reactions and characterized using techniques such as FTIR, NMR spectroscopy, and mass spectrometry. These studies contribute to the development of new chemical entities with potential applications in pharmaceuticals and agriculture (Riaz et al., 2020), (Iftikhar et al., 2019).

Investigation of Biological Activities

Research on these compounds extends to investigating their biological activities, such as cholinesterase inhibition, which is relevant in the context of diseases like Alzheimer's. The synthesized compounds are evaluated for their inhibitory potential against enzymes, providing insights into their therapeutic potential. Molecular docking studies are also conducted to understand the interaction between these compounds and biological targets, contributing to drug discovery efforts (Riaz et al., 2020).

Antimicrobial and Antifungal Activities

Several synthesized compounds exhibit moderate to potent antimicrobial and antifungal activities, indicating their potential as leads for the development of new antimicrobial agents. These findings are crucial in the fight against drug-resistant microbial strains, highlighting the importance of continuous research in this area (Li Fa-qian et al., 2005).

Pharmacological Actions

Some compounds demonstrate specific pharmacological actions, such as antagonism to platelet-activating factor (PAF), indicating their potential in treating conditions mediated by PAF. This research contributes to understanding the mechanisms of action of these compounds and their potential therapeutic applications (Terasawa et al., 1990).